Cas no 91945-90-3 (Propanedinitrile,[1,3-bis(dimethylamino)-2-propenylidene]-, (E)- (9CI))

(1S,2R,5S)-Propanedinitrile, [1,3-bis(dimethylamino)-2-propenylidene]-, (E)- (9CI), is a chiral nitrile with significant utility in the synthesis of complex organic molecules. This compound exhibits high selectivity and stability, making it a valuable intermediate in the pharmaceutical and agrochemical industries. Its distinctive stereochemistry and structural features contribute to its efficacy in targeted organic transformations.

Propanedinitrile,[1,3-bis(dimethylamino)-2-propenylidene]-, (E)- (9CI) structure

91945-90-3 structure

Product Name:Propanedinitrile,[1,3-bis(dimethylamino)-2-propenylidene]-, (E)- (9CI)

CAS No:91945-90-3

MF:C₁₀H₁₄N₄

MW:190.244961261749

MDL:MFCD01314677

CID:810686

PubChem ID:5706807

Update Time:2025-06-20

Propanedinitrile,[1,3-bis(dimethylamino)-2-propenylidene]-, (E)- (9CI) Chemical and Physical Properties

Names and Identifiers

- Propanedinitrile,[1,3-bis(dimethylamino)-2-propenylidene]-, (E)- (9CI)
- 2-[1,3-BIS(DIMETHYLAMINO)-2-PROPENYLIDENE]MALONONITRILE
- 1,1-Dicyano-2,4-bis(dimethylamino)butadiene
- 2-[1,3-bis(dimethylaminoallylidene)]malononitrile
- SCHEMBL16071273
- 2-[(2E)-1,3-BIS(DIMETHYLAMINO)PROP-2-EN-1-YLIDENE]PROPANEDINITRILE
- MFCD01314677
- AKOS005085294
- 91945-90-3
- 2K-041
- 2-[1,3-Bis(Dimethylamino0-2-propenylidene]malononitrile
- (E)-2-(1,3-bis(dimethylamino)allylidene)malononitrile
- 2-(1,3-BIS(DIMETHYLAMINO)ALLYLIDENE)MALONONITRILE
- MDL： MFCD01314677
- Inchi： 1S/C10H14N4/c1-13(2)6-5-10(14(3)4)9(7-11)8-12/h5-6H,1-4H3/b6-5+
- InChI Key： FWKLIUPTMOVCPA-AATRIKPKSA-N
- SMILES： N(C)(C)/C(=C(/C#N)\C#N)/C=C/N(C)C

Computed Properties

Exact Mass: 190.12200
Monoisotopic Mass: 191.129672
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 325
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 55.3
XLogP3: 0.8

Experimental Properties

Density: 1.047
Melting Point: 145-147°C
Boiling Point: 416.7°Cat760mmHg
Flash Point: 192.5°C
PSA: 54.06000
LogP: 0.92456

Propanedinitrile,[1,3-bis(dimethylamino)-2-propenylidene]-, (E)- (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB158887-500 mg	2-[1,3-Bis(dimethylamino)-2-propenylidene]malononitrile; .	91945-90-3		500 mg	€678.60	2023-07-20
abcr	AB158887-1 g	2-[1,3-Bis(dimethylamino)-2-propenylidene]malononitrile; .	91945-90-3		1 g	€1,312.80	2023-07-20
abcr	AB158887-500mg	2-[1,3-Bis(dimethylamino)-2-propenylidene]malononitrile; .	91945-90-3		500mg	€678.60	2025-04-15
abcr	AB158887-1g	2-[1,3-Bis(dimethylamino)-2-propenylidene]malononitrile; .	91945-90-3		1g	€1312.80	2025-04-15
A2B Chem LLC	AH86931-1mg	2-(1,3-Bis(dimethylamino)allylidene)malononitrile	91945-90-3	>90%	1mg	$201.00	2024-07-18
A2B Chem LLC	AH86931-5mg	2-(1,3-Bis(dimethylamino)allylidene)malononitrile	91945-90-3	>90%	5mg	$214.00	2024-07-18
A2B Chem LLC	AH86931-10mg	2-(1,3-Bis(dimethylamino)allylidene)malononitrile	91945-90-3	>90%	10mg	$240.00	2024-07-18
A2B Chem LLC	AH86931-500mg	2-(1,3-Bis(dimethylamino)allylidene)malononitrile	91945-90-3	>90%	500mg	$720.00	2024-07-18
A2B Chem LLC	AH86931-1g	2-(1,3-Bis(dimethylamino)allylidene)malononitrile	91945-90-3	>90%	1g	$1295.00	2024-07-18
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